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Compound of Interest

Compound Name: Ilaprazole sodium

Cat. No.: B1632448 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

ilaprazole sodium, a proton pump inhibitor. Adherence to these procedural guidelines is

critical for ensuring laboratory safety, environmental protection, and regulatory compliance.

Hazard Profile Summary
Ilaprazole sodium has varied classifications across different Safety Data Sheets (SDS). Due

to conflicting data, it is prudent to handle this compound with caution, particularly regarding its

potential aquatic toxicity. A summary of its hazard classifications is presented below.
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Hazard Classification
Source (CAS No. 172152-
50-0)

Source (CAS No. 2322264-
11-7 - Hydrate)

Acute Oral Toxicity
Category 4 (Harmful if

swallowed)[1]

Category 4 (Harmful if

swallowed)[2]

Skin Corrosion/Irritation Not Classified
Category 2 (Causes skin

irritation)[2]

Serious Eye Damage/Irritation Not Classified
Category 2A (Causes serious

eye irritation)[2]

Respiratory Tract Irritation Not Classified
Category 3 (May cause

respiratory irritation)[2]

Acute Aquatic Toxicity
Category 1 (Very toxic to

aquatic life)[1]
Not Classified

Chronic Aquatic Toxicity

Category 1 (Very toxic to

aquatic life with long lasting

effects)[1]

Not Classified

Overall Hazard
Not a hazardous substance or

mixture[3][4]
GHS Classification applies[2]

Given the classification of ilaprazole sodium as very toxic to aquatic life in some sources, it is

imperative to prevent its release into the environment.[1]

Standard Operating Procedure for Disposal
Disposal of ilaprazole sodium must be conducted in accordance with all applicable federal,

state, and local regulations.[3] Improper disposal is illegal and can lead to environmental

contamination and significant fines.[5]

Step 1: Personal Protective Equipment (PPE)
Before handling ilaprazole sodium for disposal, ensure the following PPE is worn:

Eye Protection: Safety goggles with side-shields.[1][2][3]
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Hand Protection: Chemical-resistant protective gloves.[1][2][3]

Body Protection: Impervious clothing or a lab coat.[1][2][3]

Respiratory Protection: A suitable respirator should be used if dust or aerosols are

generated.[1][2]

Step 2: Waste Segregation and Collection
Identify Waste Type: Determine if the waste is pure ilaprazole sodium, a solution, or

contaminated lab materials (e.g., gloves, weighing paper, empty containers).

Use Designated Containers:

Place solid ilaprazole sodium and contaminated dry materials into a clearly labeled,

sealed waste container designated for chemical waste.

For solutions, use a labeled, leak-proof container.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "Ilaprazole Sodium," and a warning indicating its aquatic toxicity.

Step 3: Disposal Pathway
The primary and recommended method for the disposal of ilaprazole sodium is through a

licensed professional waste disposal service.

Professional Disposal (Preferred Method):

Arrange for collection by a certified hazardous waste management company. These

companies are equipped to handle and dispose of chemical waste in compliance with

regulations set by agencies such as the Environmental Protection Agency (EPA).[6][7]

Ensure all waste is properly packaged and labeled according to the disposal company's

requirements and Department of Transportation (DOT) regulations.

Prohibited Disposal Methods:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://dcchemicals.com/msds/MSDS_DC41266.html
https://file.medchemexpress.com/batch_PDF/HY-B2145A/Ilaprazole-sodium-hydrate-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-B2145/Ilaprazole-sodium-SDS-MedChemExpress.pdf
https://dcchemicals.com/msds/MSDS_DC41266.html
https://file.medchemexpress.com/batch_PDF/HY-B2145A/Ilaprazole-sodium-hydrate-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-B2145/Ilaprazole-sodium-SDS-MedChemExpress.pdf
https://dcchemicals.com/msds/MSDS_DC41266.html
https://file.medchemexpress.com/batch_PDF/HY-B2145A/Ilaprazole-sodium-hydrate-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b1632448?utm_src=pdf-body
https://www.benchchem.com/product/b1632448?utm_src=pdf-body
https://www.benchchem.com/product/b1632448?utm_src=pdf-body
https://www.benchchem.com/product/b1632448?utm_src=pdf-body
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://www.danielshealth.com/knowledge-center/pharmaceutical-waste-regulations-policy-and-procedure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1632448?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


DO NOT dispose of ilaprazole sodium down the drain.[1][2][3] This is critical to prevent

the release of this aquatically toxic substance into waterways.

DO NOT mix with general laboratory or household trash unless specifically permitted by

local regulations and after the material has been appropriately treated or neutralized by a

professional.[8][9][10]

DO NOT flush down the toilet. The FDA flush list is reserved for specific high-risk

medications, and ilaprazole sodium is not included.[8][9][11]

Accidental Spill and Release Measures
In the event of a spill, follow these procedures to minimize exposure and environmental

contamination.

Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area and

ensure adequate ventilation.[3][12]

Contain Spill: Prevent further leakage or spillage and keep the product away from drains or

water courses.[2][3]

Absorb and Collect:

For liquid spills, absorb the solution with an inert, finely-powdered liquid-binding material

such as diatomite or universal binders.[2][3]

For solid spills, carefully sweep or scoop the material to avoid dust formation.[12]

Decontaminate: Scrub the spill surface and any contaminated equipment with alcohol.[2][3]

Dispose of Spill Debris: Collect all contaminated materials (absorbent, gloves, etc.) into a

sealed, labeled hazardous waste container for disposal according to the procedures outlined

in Step 3.[2][3]

Experimental Protocols
The hazard classifications presented in the summary table are determined by standardized

toxicological and environmental fate studies required by regulatory bodies. Methodologies for
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these experiments (e.g., OECD Guidelines for the Testing of Chemicals) are extensive and not

detailed in the source Safety Data Sheets. The provided disposal procedures are based on the

outcomes of these regulatory tests.

Disposal Workflow Diagram
The following diagram outlines the decision-making process for the proper disposal of

ilaprazole sodium in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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